(+/-)-Higenamine - synthetic (+/-)-Higenamine - synthetic (R)-Higenamine, also known as norcoclaurine, belongs to the class of organic compounds known as benzylisoquinolines. These are organic compounds containing an isoquinoline to which a benzyl group is attached (R)-Higenamine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, (R)-higenamine is primarily located in the cytoplasm (R)-Higenamine is a sweet, fruity, and milky tasting compound that can be found in custard apple and opium poppy. This makes (R)-higenamine a potential biomarker for the consumption of these food products.
Higenamine is under investigation in clinical trial NCT01451229 (Pharmacokinetics and Pharmacodynamics of Higenamine in Chinese Healthy Subjects).
(RS)-norcoclaurine is a norcoclaurine. It is a conjugate base of a (RS)-norcoclaurinium.
Brand Name: Vulcanchem
CAS No.: 5843-65-2
VCID: VC0191414
InChI: InChI=1S/C16H17NO3/c18-12-3-1-10(2-4-12)7-14-13-9-16(20)15(19)8-11(13)5-6-17-14/h1-4,8-9,14,17-20H,5-7H2
SMILES: C1CNC(C2=CC(=C(C=C21)O)O)CC3=CC=C(C=C3)O
Molecular Formula: C16H17NO3
Molecular Weight: 271.31 g/mol

(+/-)-Higenamine - synthetic

CAS No.: 5843-65-2

Natural Products

VCID: VC0191414

Molecular Formula: C16H17NO3

Molecular Weight: 271.31 g/mol

(+/-)-Higenamine - synthetic - 5843-65-2

CAS No. 5843-65-2
Product Name (+/-)-Higenamine - synthetic
Molecular Formula C16H17NO3
Molecular Weight 271.31 g/mol
IUPAC Name 1-[(4-hydroxyphenyl)methyl]-1,2,3,4-tetrahydroisoquinoline-6,7-diol
Standard InChI InChI=1S/C16H17NO3/c18-12-3-1-10(2-4-12)7-14-13-9-16(20)15(19)8-11(13)5-6-17-14/h1-4,8-9,14,17-20H,5-7H2
Standard InChIKey WZRCQWQRFZITDX-UHFFFAOYSA-N
SMILES C1CNC(C2=CC(=C(C=C21)O)O)CC3=CC=C(C=C3)O
Canonical SMILES C1CNC(C2=CC(=C(C=C21)O)O)CC3=CC=C(C=C3)O
Melting Point Mp 242-244 ° dec.
242-244°C
Physical Description Solid
Description (R)-Higenamine, also known as norcoclaurine, belongs to the class of organic compounds known as benzylisoquinolines. These are organic compounds containing an isoquinoline to which a benzyl group is attached (R)-Higenamine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, (R)-higenamine is primarily located in the cytoplasm (R)-Higenamine is a sweet, fruity, and milky tasting compound that can be found in custard apple and opium poppy. This makes (R)-higenamine a potential biomarker for the consumption of these food products.
Higenamine is under investigation in clinical trial NCT01451229 (Pharmacokinetics and Pharmacodynamics of Higenamine in Chinese Healthy Subjects).
(RS)-norcoclaurine is a norcoclaurine. It is a conjugate base of a (RS)-norcoclaurinium.
Synonyms 1(S)-norcoclaurine
1-(p-hydroxybenzyl)-6,7-dihydroxy-1,2,3,4-tetrahydroisoquinoline
higenamine
higenamine hydrobromide, (+-)-isomer
higenamine hydrochloride, (S)-isomer
higenamine oxalate (1:1), (+-)-isomer
higenamine, tartrate (1:1), R-(R*,R*)-(+-)-isomer
norcoclaurine
O-demethylcoclaurine
PubChem Compound 114840
Last Modified Nov 11 2021
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